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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268 Get Quote

CAS Number: 17265-30-4

This technical guide provides an in-depth overview of sodium undecanoate, a sodium salt of

the saturated fatty acid, undecanoic acid. This document is intended for researchers, scientists,

and drug development professionals, offering detailed information on its properties,

applications in drug delivery, and relevant experimental methodologies. While sodium
undecanoate is not typically an active pharmaceutical ingredient with its own signaling

pathways, it serves as a critical excipient, functioning as a surfactant, emulsifier, and

permeation enhancer.

Physicochemical Properties
Sodium undecanoate is an anionic surfactant that possesses an 11-carbon aliphatic chain.

This structure imparts amphiphilic properties to the molecule, allowing it to interface between

aqueous and lipid phases. Key physicochemical data are summarized below for easy

reference.
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Property Value Reference(s)

CAS Number 17265-30-4 [1][2]

Molecular Formula C₁₁H₂₁NaO₂ [2]

Molecular Weight 208.27 g/mol [2][3]

Appearance
White to off-white powder or

crystalline solid

Synonyms
Undecanoic acid, sodium salt;

Sodium undecylate

Purity >99% (commercially available)

Storage Room temperature

Surfactant Properties and Critical Micelle
Concentration (CMC)
As a surfactant, a key parameter for sodium undecanoate is its Critical Micelle Concentration

(CMC). The CMC is the concentration at which individual surfactant molecules (monomers) in a

solution begin to aggregate to form micelles. This property is crucial for its function in

solubilizing poorly soluble drugs and forming micro- or nanoemulsions.

The CMC of an ionic surfactant is influenced by factors such as temperature, pH, and the ionic

strength of the medium. While specific experimental data for sodium undecanoate is not

readily available in the literature, the following table provides representative CMC values for

anionic surfactants with similar alkyl chain lengths to illustrate the expected range.
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Surfactant Alkyl Chain Length CMC (mM in water at 25°C)

Sodium Octyl Sulfate C8 ~130

Sodium Undecanoate

(Expected Range)
C11 ~10 - 30 (Estimated)

Sodium Dodecyl Sulfate (SDS) C12 ~8.3

Sodium Tetradecyl Sulfate C14 ~2.1

Note: This table presents

representative values to

demonstrate the trend of

decreasing CMC with

increasing alkyl chain length

for anionic surfactants. The

value for sodium undecanoate

is an educated estimate based

on this trend.

Role in Drug Delivery: Permeation Enhancement
Sodium undecanoate, as a medium-chain fatty acid salt, can function as a permeation

enhancer, facilitating the transport of drug molecules across biological membranes, such as the

intestinal epithelium. This effect is particularly relevant for the oral delivery of poorly permeable

drugs, including peptides and proteins. The mechanism is believed to involve the transient and

reversible opening of tight junctions between epithelial cells and the perturbation of the cell

membrane, thereby increasing both paracellular and transcellular transport.

The following diagram illustrates the proposed mechanism of action for sodium undecanoate
as a permeation enhancer.
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Mechanism of Sodium Undecanoate as a Permeation Enhancer
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Caption: Logical flow of sodium undecanoate's action as a permeation enhancer.

Experimental Protocols
Given its role as a surfactant and emulsifier, sodium undecanoate is frequently used in the

preparation of lipid-based drug delivery systems like microemulsions and solid lipid

nanoparticles (SLNs). Below is a representative protocol for the preparation of a drug-loaded

solid lipid nanoparticle (SLN) formulation using a hot homogenization and ultrasonication

method.

Objective: To prepare drug-loaded Solid Lipid Nanoparticles (SLNs) using sodium
undecanoate as a surfactant.

Materials:

Lipophilic drug

Solid lipid (e.g., glyceryl monostearate, stearic acid)
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Sodium undecanoate

Co-surfactant (e.g., Poloxamer 188, optional)

Purified water

Equipment:

Magnetic stirrer with heating plate

Probe sonicator

Water bath

Homogenizer (optional)

Particle size analyzer

Transmission Electron Microscope (TEM)

Methodology:

Preparation of the Lipid Phase:

Weigh the required amounts of the solid lipid and the lipophilic drug.

Heat the solid lipid 5-10°C above its melting point in a beaker on a heating plate with

gentle stirring until a clear, homogenous lipid melt is obtained.

Disperse the drug in the molten lipid and stir until it is completely dissolved.

Preparation of the Aqueous Phase:

Weigh the required amount of sodium undecanoate (and co-surfactant, if used).

Dissolve the sodium undecanoate in purified water.

Heat the aqueous phase to the same temperature as the lipid phase.
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Formation of the Pre-emulsion:

Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring using

a magnetic stirrer.

Continue stirring for 10-15 minutes to form a coarse oil-in-water (o/w) pre-emulsion.

Homogenization and Nanoparticle Formation:

Subject the hot pre-emulsion to high-energy dispersion using a probe sonicator.

Sonicate for a defined period (e.g., 5-15 minutes) at a specific power output to reduce the

droplet size to the nanometer range. The energy input is a critical parameter to control the

final particle size.

Alternatively, a high-pressure homogenizer can be used for a specified number of cycles

(e.g., 3-5 cycles) at a defined pressure (e.g., 500-1500 bar).

Cooling and Solidification:

Transfer the resulting hot nanoemulsion to an ice bath to allow the lipid droplets to cool

and solidify, forming the SLNs.

Continue gentle stirring during the cooling process to prevent aggregation.

Characterization:

Measure the mean particle size, polydispersity index (PDI), and zeta potential of the

prepared SLN dispersion using a particle size analyzer.

Observe the morphology of the SLNs using Transmission Electron Microscopy (TEM).

Determine the drug entrapment efficiency and loading capacity using an appropriate

analytical method (e.g., HPLC) after separating the free drug from the SLNs.

The following diagram outlines this experimental workflow.
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Experimental Workflow for SLN Preparation using Sodium Undecanoate
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Caption: Workflow for preparing Solid Lipid Nanoparticles (SLNs).

In conclusion, sodium undecanoate is a versatile anionic surfactant with significant

applications in pharmaceutical sciences, particularly in the formulation of drug delivery systems
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for poorly soluble active ingredients. Its ability to form micelles and enhance permeation across

biological barriers makes it a valuable tool for drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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